Cas no 2166597-05-1 (7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-7-(2,2-difluoroethyl)-)

• Product Name: 7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-7-(2,2-difluoroethyl)-
• CAS No: 2166597-05-1
• MF: C₈H₆ClF₂N₃
• MW: 217.603147029877
• MDL: MFCD32666722
• CID: 4780898
• Update Time: 2025-11-01

7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-7-(2,2-difluoroethyl)- Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-7-(2,2-difluoroethyl)-

• MDL： MFCD32666722
• Inchi： 1S/C8H6ClF2N3/c9-7-5-1-2-14(3-6(10)11)8(5)13-4-12-7/h1-2,4,6H,3H2
• InChI Key： LRSNQLPWHXGFQD-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=C2C=CN(CC(F)F)C2=N1

Additional information on 7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-7-(2,2-difluoroethyl)-

7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-7-(2,2-difluoroethyl): A Comprehensive Overview of CAS No. 2166597-05-1

7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-7-(2,2-difluoroethyl) (CAS No. 2166597-05-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent advancements in the study of this compound.

Chemical Structure and Synthesis

The chemical structure of 4-chloro-7-(2,2-difluoroethyl)-7H-pyrrolo[2,3-d]pyrimidine is characterized by a pyrrolopyrimidine core with a chlorine substituent at the 4-position and a 2,2-difluoroethyl group at the 7-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The synthesis of this compound typically involves multistep reactions, including the formation of the pyrrolopyrimidine core and subsequent functionalization with the desired substituents.

Recent studies have explored various synthetic routes to optimize the yield and purity of 4-chloro-7-(2,2-difluoroethyl)-7H-pyrrolo[2,3-d]pyrimidine. One notable approach involves the use of transition-metal-catalyzed cross-coupling reactions to introduce the difluoroethyl group efficiently. These methods have shown promise in reducing reaction times and improving overall synthetic efficiency.

Biological Properties

The biological activities of 4-chloro-7-(2,2-difluoroethyl)-7H-pyrrolo[2,3-d]pyrimidine have been extensively studied in recent years. This compound has demonstrated potent inhibitory effects on various kinases, which are key enzymes involved in cellular signaling pathways. Kinase inhibitors are crucial in the development of targeted therapies for cancer and other diseases characterized by aberrant kinase activity.

In particular, 4-chloro-7-(2,2-difluoroethyl)-7H-pyrrolo[2,3-d]pyrimidine has shown significant activity against tyrosine kinases such as EGFR (Epidermal Growth Factor Receptor) and BTK (Bruton's Tyrosine Kinase). These kinases are often overexpressed or mutated in various cancers, making them attractive targets for therapeutic intervention. Preclinical studies have demonstrated that this compound can effectively inhibit kinase activity in vitro and in vivo, leading to reduced cell proliferation and tumor growth.

Clinical Applications

The potential clinical applications of 4-chloro-7-(2,2-difluoroethyl)-7H-pyrrolo[2,3-d]pyrimidine are being actively investigated. Several preclinical studies have highlighted its efficacy in treating various types of cancer, including lung cancer, breast cancer, and leukemia. The compound's ability to selectively target specific kinases while minimizing off-target effects makes it a promising candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-chloro-7-(2,2-difluoroethyl)-7H-pyrrolo[2,3-d]pyrimidine in human patients. Early results have been encouraging, with the compound demonstrating favorable pharmacokinetic properties and a manageable safety profile. Ongoing research aims to optimize dosing regimens and identify biomarkers that can predict patient response to treatment.

Future Directions

The future prospects for 4-chloro-7-(2,2-difluoroethyl)-7H-pyrrolo[2,3-d]pyrimidine are promising. Continued research will focus on refining its chemical structure to enhance its potency and selectivity. Additionally, efforts will be directed towards understanding the mechanisms underlying its biological activities and identifying new therapeutic applications beyond cancer.

In conclusion, 4-chloro-7-(2,2-difluoroethyl)-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 2166597-05-1) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and potent biological activities make it a valuable tool for both basic research and drug development. As ongoing studies continue to uncover new insights into its properties and potential applications, this compound is poised to play a crucial role in advancing our understanding of kinase biology and developing novel therapeutic strategies.